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Compound of Interest

Compound Name: Daphnilongeridine

Cat. No.: B15588711

A Note on Nomenclature: The compound of interest, initially referred to as
"Daphnilongeridine,” is identified in the peer-reviewed literature as Daphnilongeranin B. This
guide will use the scientifically recognized name.

This guide provides a detailed comparison of the spectroscopic data for synthetically produced
(-)-Daphnilongeranin B and its naturally occurring counterpart isolated from Daphniphyllum
longeracemosum. The data presented is essential for researchers in natural product synthesis,
pharmacology, and drug development for verifying the identity and purity of synthetic samples
against the natural product.

Spectroscopic Data Comparison

The following table summarizes the key spectroscopic data for both natural and synthetic
Daphnilongeranin B, demonstrating a strong congruence between the two.
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Spectroscopic Data

Natural Daphnilongeranin
B[1]

Synthetic (-)-
Daphnilongeranin B[2]

Appearance

Colorless needles

White solid

Specific Rotation ([a]D)

+13.8 (c 0.55, CHCI3)

+12.5 (c 0.40, CHCI3)

High-Resolution Mass
Spectrometry (HRMS)

m/z 325.2040 [M]+ (Calcd. for
C21H27NO2, 325.2042)

m/z 326.2115 [M+H]+ (Calcd.
for C21H28NO2, 326.2115)

Infrared (IR) vmax (cm-1)

2926, 1738, 1660, 1457, 1378,
1231, 1100

2923, 1736, 1658, 1456, 1377,
1230, 1099

1H NMR (CDCls, 400 or 500
MHz) & (ppm)

5.86 (1H, s), 3.67 (1H, m), 2.95
(1H, m), 2.75 (1H, d, J=12.0),
2.60 (1H, m), 2.45 (1H, m),
2.30 (1H, m), 2.18 (1H, m),
2.05-1.90 (3H, m), 1.85-1.60
(5H, m), 1.50-1.30 (3H, m),
1.18 (3H, s), 0.95 (3H, d,
J=6.8)

5.86 (1H, s), 3.67 (1H, m), 2.95
(1H, m), 2.75 (1H, d, J=12.0),
2.60 (1H, m), 2.45 (1H, m),
2.30 (1H, m), 2.18 (1H, m),
2.04-1.90 (3H, m), 1.85-1.60
(5H, m), 1.50-1.30 (3H, m),
1.18 (3H, s), 0.95 (3H, d,
J=6.8)

13C NMR (CDCls, 100 or 125
MHz) & (ppm)

210.1, 171.0, 139.8, 125.5,
61.8, 55.4,52.3, 49.8, 45.6,
42.1, 39.8, 38.7, 36.5, 34.3,
33.8,30.1, 29.7, 25.9, 24.5,
22.7,18.9

210.1, 171.0, 139.8, 125.5,
61.8, 55.4,52.3, 49.8, 45.6,
42.1, 39.8, 38.7, 36.5, 34.3,
33.8,30.1, 29.7, 25.9, 24.5,
22.7,18.9

Experimental Protocols
Isolation of Natural Daphnilongeranin B[1]

The dried and powdered stems and leaves of Daphniphyllum longeracemosum (5.2 kg) were

percolated with 95% ethanol. The solvent was removed under reduced pressure to yield a

crude extract (0.8 kg). This extract was dissolved in water (1.5 L) to form a suspension and

acidified to approximately pH 4 with 10% H2SOa. The acidic solution was then defatted by

extraction with ethyl acetate (4 x 1000 mL). The remaining aqueous phase was basified to pH

10 with 30% Na2COs solution and subsequently extracted with chloroform (4 x 300 mL). This

process yielded 3.20 g of crude alkaloids. The crude alkaloid mixture was subjected to multiple
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chromatographic steps, including silica gel column chromatography and preparative TLC, to
afford pure Daphnilongeranin B as colorless needles.

Total Synthesis of (-)-Daphnilongeranin B[2]

The total synthesis of (-)-Daphnilongeranin B was accomplished through a multi-step
sequence. The final steps of the synthesis are detailed below. The key precursor, a pentacyclic
intermediate, was subjected to a late-stage aldol cyclization to construct the F ring. This was
followed by final functional group manipulations to yield the target molecule. The spectroscopic
data of the synthetic product was found to be in excellent agreement with that reported for the
natural product.

Synthetic Workflow

The following diagram illustrates the key transformations in the total synthesis of (-)-
Daphnilongeranin B.
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Key Stages in the Total Synthesis of (-)-Daphnilongeranin B

Commercially Available Starting Materials

ey fragment coupling

[3+2] Cycloaddition

ormation of the core ring system

Construction of Polycyclic Core

nstallation of the F ring

Late-Stage Aldol Cyclization
Deprotection and/or oxidation/reduction

Final Functional Group Manipulations

(-)-Daphnilongeranin B

Click to download full resolution via product page

Caption: Key stages in the synthesis of (-)-Daphnilongeranin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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